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Compound of Interest

Compound Name: 1-Dehydroxy-23-deoxojessic acid

Cat. No.: B15594838 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Dehydroxy-23-deoxojessic acid is a cycloartane-type triterpene isolated from Combretum

quadrangulare.[1][2] While its potential as a plant growth regulator is a subject of interest,

current scientific literature primarily focuses on its cytotoxic properties against cancer cell lines.

This document provides a summary of the available data on 1-Dehydroxy-23-deoxojessic
acid and outlines a general protocol for screening novel compounds, such as this one, for plant

growth regulatory activity.

Chemical and Physical Properties
A summary of the known chemical and physical properties of 1-Dehydroxy-23-deoxojessic
acid is presented in Table 1.

Table 1: Chemical and Physical Properties of 1-Dehydroxy-23-deoxojessic Acid
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Property Value Reference

Molecular Formula C₃₁H₅₀O₃ [3]

Molecular Weight 470.73 g/mol [3]

CAS Number 149252-87-9 [3]

Class Cycloartane-type triterpene [2]

Source Combretum quadrangulare [1]

Biological Activity
The primary biological activity reported for 1-Dehydroxy-23-deoxojessic acid is cytotoxicity. A

study by Banskota et al. (1998) investigated its effect on murine colon 26-L5 carcinoma cells.

Table 2: Cytotoxicity Data for 1-Dehydroxy-23-deoxojessic Acid

Cell Line Activity EC₅₀ Reference

Murine colon 26-L5

carcinoma
Cytotoxic 62.38 μM [2]

Note: There is currently a lack of published data regarding the specific effects of 1-Dehydroxy-
23-deoxojessic acid as a plant growth regulator. The general biological roles of cycloartane-

type triterpenes in plants are often associated with defense mechanisms as secondary

metabolites.

Experimental Protocols
Due to the absence of specific studies on the plant growth regulatory effects of 1-Dehydroxy-
23-deoxojessic acid, a detailed, validated protocol for its application in this context cannot be

provided. However, a generalized experimental workflow for screening a novel compound for

such activity is outlined below. This protocol can be adapted by researchers to test 1-
Dehydroxy-23-deoxojessic acid.
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General Protocol for Screening Novel Plant Growth
Regulators
This protocol describes a typical workflow for assessing the impact of a test compound on plant

growth and development.

Workflow Diagram:
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Caption: General workflow for screening a novel compound for plant growth regulator activity.
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Materials:

1-Dehydroxy-23-deoxojessic acid

Dimethyl sulfoxide (DMSO) or other suitable solvent

Murashige and Skoog (MS) medium or other appropriate plant growth medium

Agar

Sucrose

Seeds of a model plant (e.g., Arabidopsis thaliana)

Sterile petri dishes, flasks, and culture vessels

Growth chamber with controlled light and temperature

Procedure:

Stock Solution Preparation: Prepare a stock solution of 1-Dehydroxy-23-deoxojessic acid
in a suitable solvent (e.g., DMSO) at a high concentration (e.g., 10 mM).

Working Solution Preparation: Prepare a series of working solutions by diluting the stock

solution in the plant growth medium to achieve the desired final concentrations for testing

(e.g., 0.1, 1, 10, 50, 100 µM). Include a solvent control (medium with DMSO at the same

concentration used in the highest compound dilution).

Seed Sterilization: Surface sterilize the plant seeds to prevent microbial contamination.

Seed Germination Assay:

Dispense the prepared media with different concentrations of the test compound into

sterile petri dishes.

Place a defined number of sterilized seeds on the surface of the solidified medium in each

plate.
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Seal the plates and place them in a growth chamber under controlled conditions.

Monitor and record the germination rate daily for a defined period (e.g., 7 days).

Seedling Growth Assays:

For root and shoot assays, seeds can be germinated on control medium first and then

transferred to plates containing the test compound.

Alternatively, allow seeds from the germination assay to continue growing.

After a set period (e.g., 14 days), carefully remove the seedlings.

Measure primary root length.

Measure the fresh weight of the shoots, and then dry them in an oven to determine the dry

weight.

Data Analysis:

Calculate the mean and standard deviation for each parameter at each concentration.

Perform statistical analysis (e.g., ANOVA) to determine if there are significant differences

between the treatments and the control.

If significant effects are observed, generate dose-response curves to determine the

effective concentration (EC₅₀) or inhibitory concentration (IC₅₀).

Signaling Pathways
There is no information available in the current scientific literature regarding the signaling

pathways of 1-Dehydroxy-23-deoxojessic acid in plants. Research in this area would be

required to elucidate its mechanism of action if it is found to have plant growth regulatory

properties.

Hypothetical Signaling Pathway Investigation Workflow:
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For researchers interested in investigating the signaling pathways of a novel plant growth

regulator, a general workflow is proposed.

Initial Steps

Pathway Analysis

Validation

Confirm Phenotypic Effect
(from screening)

Transcriptomic Analysis (RNA-seq)
(Identify differentially expressed genes)

Bioinformatic Analysis
(Gene Ontology, Pathway Enrichment)

Hormone Profiling
(Measure endogenous hormone levels)

Analysis of Known Mutants
(in suspected signaling pathways)

qRT-PCR Validation
of key genes

Protein-Protein Interaction Studies
(e.g., Yeast-2-Hybrid)
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Click to download full resolution via product page

Caption: A general workflow for investigating the signaling pathway of a novel plant growth

regulator.

Conclusion
1-Dehydroxy-23-deoxojessic acid is a natural product with documented cytotoxic activity. Its

role as a plant growth regulator remains unexplored. The protocols and workflows provided

here offer a starting point for researchers to investigate the potential effects of this and other

novel compounds on plant growth and development. Further research is necessary to

determine if 1-Dehydroxy-23-deoxojessic acid has any practical applications in agriculture or

plant biotechnology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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